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Compound of Interest

Compound Name:
(Z)-N'-hydroxy-6-

methoxypicolinimidamide

Cat. No.: B1414515 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive

operational and disposal plan for (Z)-N'-hydroxy-6-methoxypicolinimidamide, ensuring

laboratory safety and regulatory compliance.

This document provides detailed procedures for the proper disposal of (Z)-N'-hydroxy-6-
methoxypicolinimidamide (CAS No. 1344821-34-6). While a specific Safety Data Sheet

(SDS) for this compound is not readily available, data from structurally similar picolinimidamide

derivatives indicate that it should be handled as a substance that causes skin and serious eye

irritation. Adherence to the following protocols is crucial for maintaining a safe laboratory

environment.

Compound Hazard Profile (Inferred)
The hazard profile is based on data from analogous compounds. All personnel should treat (Z)-
N'-hydroxy-6-methoxypicolinimidamide with the precautions required for a hazardous

substance until a comprehensive toxicological assessment is available.
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Property Inferred Data Source

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.

Inferred from Safety Data

Sheets of analogous

compounds such as

Picolinimidamide

Hydrochloride and N'-Hydroxy-

2-methylpropanimidamide.[1]

GHS Precautionary

Statements

P264: Wash skin thoroughly

after handling.P280: Wear

protective gloves/eye

protection/face protection.

Inferred from Safety Data

Sheets of analogous

compounds.[1][2]

Physical State Solid, powder.

Based on typical

characteristics of similar

organic compounds used in

research.

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible materials such as

strong oxidizing agents.

General best practice for

laboratory chemical storage.[3]

Detailed Disposal Protocol
This step-by-step guide ensures the safe and compliant disposal of (Z)-N'-hydroxy-6-
methoxypicolinimidamide waste.

Personal Protective Equipment (PPE)
Before handling the compound or its waste, all personnel must be equipped with the following

PPE:

Eye Protection: Chemical safety goggles are mandatory. If there is a splash hazard, a face

shield should be worn in addition to goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for

any tears or punctures before use.
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Body Protection: A standard laboratory coat is required. For larger quantities or in the event

of a spill, a chemically resistant apron is recommended.

Respiratory Protection: If handling the powder outside of a fume hood where dust may be

generated, a NIOSH-approved respirator is necessary.

Waste Segregation and Collection
Proper segregation of chemical waste is critical to prevent dangerous reactions and ensure

correct disposal.

Solid Waste:

Place any solid (Z)-N'-hydroxy-6-methoxypicolinimidamide, contaminated personal

protective equipment (gloves, weigh boats, etc.), and absorbent materials from spill

cleanups into a designated, properly labeled hazardous waste container.

The container must be made of a compatible material (e.g., high-density polyethylene) and

have a secure, tight-fitting lid.

Liquid Waste:

If the compound is dissolved in a solvent, collect the solution in a designated hazardous

liquid waste container.

Do not mix with incompatible waste streams. The solvent used will dictate the specific

liquid waste stream.

Sharps Waste:

Any contaminated sharps (needles, razor blades, etc.) must be placed in a designated

sharps container.

Waste Container Labeling
All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"
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The full chemical name: "(Z)-N'-hydroxy-6-methoxypicolinimidamide"

The concentration (if in solution) and quantity of the waste.

The associated hazards (e.g., "Skin Irritant," "Eye Irritant").

The date the waste was first added to the container.

The name of the principal investigator or laboratory contact.

Storage of Hazardous Waste
Store waste containers in a designated satellite accumulation area within the laboratory. This

area should be:

Under the control of the laboratory personnel.

Away from general laboratory traffic.

In a location that prevents tipping or damage.

Provided with secondary containment to capture any potential leaks.

Final Disposal Procedure
Once the waste container is full or has been in use for the maximum allowable time per

institutional and local regulations, arrange for its collection by the institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Never dispose of (Z)-N'-hydroxy-6-methoxypicolinimidamide down the drain or in the

regular trash.

Emergency Procedures: Spill and Exposure
Management
Immediate and appropriate action is critical in the event of a spill or exposure.

Spill Cleanup Protocol
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Small Spills (Solid):

Ensure proper PPE is worn.

Gently cover the spill with an absorbent material (e.g., vermiculite, sand, or a commercial

spill kit absorbent) to avoid raising dust.

Carefully sweep the absorbed material into a hazardous waste container.

Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.

Collect all cleaning materials as hazardous waste.

Large Spills:

Evacuate the immediate area.

Alert laboratory personnel and contact your institution's EHS department immediately.

Restrict access to the spill area.

If safe to do so, and you are trained, contain the spill to prevent it from spreading.

Exposure Response
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.

[1][2]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1][2]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of (Z)-N'-
hydroxy-6-methoxypicolinimidamide.

Start: Unwanted
(Z)-N'-hydroxy-6-methoxypicolinimidamide

Determine Waste Type

Solid Waste
(powder, contaminated PPE)

Solid

Liquid Waste
(in solution)

Liquid

Contaminated Sharps

Sharps

Collect in Labeled
Solid Hazardous Waste Container

Collect in Labeled
Liquid Hazardous Waste Container

Collect in Labeled
Sharps Container

Store in Designated
Satellite Accumulation Area

with Secondary Containment

Arrange for Pickup by
EHS or Licensed Contractor
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Click to download full resolution via product page

Caption: Disposal workflow for (Z)-N'-hydroxy-6-methoxypicolinimidamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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